Cas no 4577-00-8 (5-Isothiazolecarbonitrile, 3-methyl-4-nitro-)

• Product Name: 5-Isothiazolecarbonitrile, 3-methyl-4-nitro-
• CAS No: 4577-00-8
• MF: C₅H₃N₃O₂S
• MW: 169.161218881607
• MDL: MFCD25963581
• CID: 1516936
• PubChem ID: 21785282
• Update Time: 2025-10-16

5-Isothiazolecarbonitrile, 3-methyl-4-nitro- Chemical and Physical Properties

Names and Identifiers

• 5-Isothiazolecarbonitrile, 3-methyl-4-nitro-
• KEDNVXAOZWAIKR-UHFFFAOYSA-N
• 3-methyl-4-nitroisothiazole-5-carbonitrile
• AS-6256
• 3-Methyl-4-nitro-isothiazole-5-carbonitrile
• SCHEMBL9460951
• 3-Methyl-4-nitro-1,2-thiazole-5-carbonitrile
• 5-cyano-3-methyl-4-nitroisothiazole
• MFCD25963581
• 4577-00-8

• MDL： MFCD25963581
• Inchi： 1S/C5H3N3O2S/c1-3-5(8(9)10)4(2-6)11-7-3/h1H3
• InChI Key： KEDNVXAOZWAIKR-UHFFFAOYSA-N
• SMILES： S1C(C#N)=C(C(C)=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 168.99469
• Monoisotopic Mass: 168.99459752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 111Ų

Experimental Properties

• PSA: 79.82

Additional information on 5-Isothiazolecarbonitrile, 3-methyl-4-nitro-

3-Methyl-4-Nitro-5-Isothiazolecarbonitrile (CAS No. 4577-00-8): A Comprehensive Overview

3-Methyl-4-nitro-5-isothiazolecarbonitrile (CAS No. 4577-00-8) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, characterized by its unique isothiazole ring and nitro group, exhibits a range of biological activities that make it a valuable candidate for various applications, including drug discovery and development.

The isothiazole ring, a five-membered heterocyclic structure containing sulfur and nitrogen atoms, is a key feature of this compound. The presence of the nitro group at the 4-position and the methyl group at the 3-position further enhances its chemical and biological properties. These structural elements contribute to the compound's stability, reactivity, and potential therapeutic effects.

Recent studies have highlighted the potential of 3-methyl-4-nitro-5-isothiazolecarbonitrile in various biological systems. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antimicrobial activity against a wide range of bacterial strains, including both Gram-positive and Gram-negative bacteria. This makes it a promising candidate for the development of new antibiotics to combat multidrug-resistant infections.

In addition to its antimicrobial properties, 3-methyl-4-nitro-5-isothiazolecarbonitrile has been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in cancer cells by disrupting key signaling pathways involved in cell survival and proliferation. For example, research conducted at the National Cancer Institute found that 3-methyl-4-nitro-5-isothiazolecarbonitrile effectively inhibited the growth of human breast cancer cells in vitro by targeting specific proteins involved in cell cycle regulation.

The pharmacological profile of 3-methyl-4-nitro-5-isothiazolecarbonitrile has also been explored in preclinical studies. These studies have shown that the compound has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as a therapeutic agent. Moreover, its low toxicity and high selectivity towards target cells suggest that it may have a favorable safety profile compared to existing drugs.

From a synthetic chemistry perspective, 3-methyl-4-nitro-5-isothiazolecarbonitrile can be prepared through various routes. One common method involves the reaction of 3-methylisothiazol-5(2H)-one with nitric acid to form the nitro derivative, followed by cyanation to introduce the cyano group. This synthetic route is efficient and scalable, making it suitable for large-scale production.

The versatility of 3-methyl-4-nitro-5-isothiazolecarbonitrile extends beyond its direct biological activities. It can serve as a valuable building block for the synthesis of more complex molecules with diverse biological properties. For example, researchers at the University of California have used this compound as a starting material to synthesize novel derivatives with enhanced potency and selectivity against specific targets.

In conclusion, 3-methyl-4-nitro-5-isothiazolecarbonitrile (CAS No. 4577-00-8) is a multifaceted compound with significant potential in various areas of research and development. Its unique chemical structure, coupled with its diverse biological activities, makes it an attractive candidate for further investigation and application in fields such as antimicrobial therapy and cancer treatment. As ongoing research continues to uncover new insights into its properties and mechanisms of action, 3-methyl-4-nitro-5-isothiazolecarbonitrile is poised to play an increasingly important role in advancing scientific knowledge and improving human health.